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10,11-dihydro-10-hydroxy Carbamazepine is the active metabolite of oxcarbazepine. Oxcarbazepine is rapidly and almost completely converted to 10,11-dihydro-10-hydroxycarbamazepine, which then demonstrates anticonvulsant efficacy by modulating several ion channels and receptors. 10,11-dihydro-10-hydroxy Carbamazepine is reported to inhibit both voltage-gated Na+ and Ca2+ channels, to potentiate voltage-gated K+ channels, to antagonize adenosine A1 receptors, to increase dopaminergic transmission, and to inhibit glutamate release.
10,11-Dihydro-10-hydroxycarbamazepine is an active metabolite of the antiepileptic drug, oxcarbazepine.
10,11-Dihydro-10-hydroxycarbamazepine is a 10-hydroxy derivative and an active metabolite of oxcarbazepine.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenien...